Cas no 1700208-82-7 (5-(4-methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid)

• Product Name: 5-(4-methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid
• CAS No: 1700208-82-7
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5748409
• PubChem ID: 165523540
• Update Time: 2025-05-24

5-(4-methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1700208-82-7
• 5-[(4-methylpent-1-yn-3-yl)amino]pyridine-2-carboxylic acid
• EN300-1449430
• 5-(4-methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid

• Inchi： 1S/C12H14N2O2/c1-4-10(8(2)3)14-9-5-6-11(12(15)16)13-7-9/h1,5-8,10,14H,2-3H3,(H,15,16)
• InChI Key： DLNBKQYSINBRCG-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)NC(C#C)C(C)C)=O

Computed Properties

• Exact Mass: 218.105527694g/mol
• Monoisotopic Mass: 218.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.2Ų

Additional information on 5-(4-methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid

5-(4-Methylpent-1-yn-3-yl)aminopyridine-2-carboxylic Acid: A Comprehensive Overview

5-(4-Methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid, also known by its CAS number 1700208-82-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a pyridine ring substituted with an amino group at the 5-position and a carboxylic acid group at the 2-position. The amino group is further substituted with a 4-methylpent-1-yne group, which introduces unique electronic and steric properties to the molecule.

The synthesis of 5-(4-Methylpent-1-yn-3-yl)aminopyridine-2-carboxylic acid involves a series of carefully designed organic reactions. Typically, the starting material is a pyridine derivative with appropriate substituents, which undergoes nucleophilic substitution or coupling reactions to introduce the aminoalkynyl group. The carboxylic acid functionality is often introduced via oxidation or hydrolysis reactions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of these synthetic routes.

The structural features of this compound make it an attractive candidate for various applications. The pyridine ring provides aromatic stability, while the aminoalkynyl group introduces electron-donating properties and potential sites for further functionalization. The carboxylic acid group adds acidity and can serve as a handle for forming esters or amides, which are valuable in drug design and polymer chemistry.

Recent studies have highlighted the potential of 5-(4-Methylpent-1-yne-substituted pyridine derivatives in medicinal chemistry. For instance, researchers have explored their role as inhibitors of certain enzymes involved in metabolic pathways. The unique combination of steric bulk and electronic effects provided by the 4-methylpent-1-yne group has shown promise in modulating enzyme activity without causing significant off-target effects.

In addition to its biological applications, this compound has also been investigated for its potential in materials science. The presence of triple bonds (from the alkyne group) can lead to interesting supramolecular interactions, making it a candidate for self-assembling materials or stimuli-responsive systems. Recent research has demonstrated that such compounds can form stable supramolecular networks under specific conditions, opening new avenues for their use in nanotechnology.

The synthesis and characterization of 5-(4-Methylpent-substituted pyridine derivatives have been facilitated by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools allow for precise determination of the compound's structure and properties, ensuring high-quality research outcomes.

In conclusion, 5-(4-Methylpent-substituted pyridine derivatives like CAS number 1700208-82-7 represent a promising class of compounds with diverse applications in chemistry and beyond. Ongoing research continues to uncover new insights into their properties and potential uses, making them an exciting area of study for scientists across multiple disciplines.